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Natural Sources of Yuankanin

Yuankanin is a flavonoid compound found in several plants, primarily within the Thymelaeaceae family.

The table below summarizes the plant species known to contain Yuankanin.

Plant Source Family Specific Plant Part (where specified)

Daphne genkwa [1] [2] Thymelaeaceae Herbs [1] [2]

Daphne feddei [3] [4] Thymelaeaceae Information Missing

Daphne gnidium [3] [4] Thymelaeaceae Information Missing

Gnidia involucrata [3] [5] Thymelaeaceae Aerial parts [3] [5]

Struthiola argentea [4] [1] [2] Thymelaeaceae Information Missing

Wikstroemia genkwa [6] Thymelaeaceae Information Missing

Chemical and Physical Properties

For identification and handling in the laboratory, here are the key physicochemical characteristics of

Yuankanin.
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Property Description

IUPAC Name 2-(4-hydroxyphenyl)-7-methoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one [3]

Molecular
Formula

C₂₇H₃₀O₁₄ [3] [5] [4]

Molecular
Weight

578.52 g/mol [3] [5] [4]

CAS Number 77099-20-8 [3] [5] [4]

Purity ≥98% (as available from commercial suppliers for research) [3] [4]

Physical
Form

White to off-white solid powder [3]

Solubility Soluble in DMSO, Methanol, Ethanol, Pyridine, Chloroform, Dichloromethane, Ethyl
Acetate, and Acetone [1] [2]

Quantitative Analysis in Plants

If you are working with plant material, knowing the approximate concentration can help guide your

extraction scale. The following data was obtained from a study on Korean Wikstroemia genkwa.

Flavonoid Compound Average Concentration (μg/mL) in *Wikstroemia genkwa*

Luteolin 7-O-glucoside (L7OG) 766.94 ± 191.72 [6]

Yuankanin 562.64 ± 76.90 [6]

Hydroxygenkwanin 343.48 ± 108.23 [6]

Genkwanin 28.48 ± 8.27 [6]
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> Note: These values are based on three independent replicates and represent concentrations in the extract

solution, not in the raw plant material [6].

A Generalized Workflow for Isolation

Although a detailed protocol for Yuankanin is not available, the general process for isolating such

compounds from plant material typically involves extraction with organic solvents followed by

chromatographic purification. The diagram below outlines this common workflow.
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Key Techniques from Literature

Dried and Ground
Plant Material

Extraction with
Methanol (MeOH)

Concentration
(Rotary Evaporation)
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(e.g., n-Butanol/Water)
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(Ref: Phytochemistry, 2008)
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The workflow for isolating natural products like Yuankanin typically involves extraction and multiple

purification steps [6] [4] [1].

Research Context and Further Directions

Chemotaxonomic Importance: Yuankanin serves as a diagnostic marker to distinguish between
closely related species. For instance, its exclusive presence in Wikstroemia genkwa helps

differentiate it from Wikstroemia ganpi, which lacks this compound [6].
Reported Bioactivity: Yuankanin has demonstrated anthelmintic activity (activity against parasitic

worms) in bioassay-guided studies [4] [1] [2]. It is also listed as a component of the traditional
Chinese medicine "Zushima Tablet," used for treating rheumatoid arthritis [7].

Starting Point for Protocols: The mention of "bioassay-guided isolation" in several sources [4] [1]
[2] is a crucial clue. This is a standard methodology in natural product chemistry where each fraction

obtained during purification is tested for a desired biological activity, guiding researchers toward the
active compound.

To move forward with practical laboratory work, I suggest you:

Consult Specialized Databases: Search for the full text of the 2008 Phytochemistry paper cited in
the biological activity descriptions [4] [1] [2], as it may contain more detailed experimental procedures

from the isolation of Yuankanin from Struthiola argentea.
Adapt General Methods: Use well-established general protocols for the extraction and purification of

flavonoids, applying them to the plant sources listed above.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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